Cas no 1096687-70-5 (4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)-)

4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)- structure
1096687-70-5 structure
Product Name:4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)-
CAS No:1096687-70-5
MF:C10H16O
MW:152.233443260193
MDL:MFCD19443193
CID:833378
PubChem ID:68149372
Update Time:2025-04-19

4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)- Chemical and Physical Properties

Names and Identifiers

    • DMP 696
    • 4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)-
    • (1R,6R,7S)-Tricyclo[5.2.1.02,6]decan-8-ol
    • 1096687-70-5
    • SCHEMBL11883060
    • (1R,6R,7R,8S)-tricyclo[5.2.1.0?,?]decan-8-ol
    • CS-13565
    • (1R,6R,7R,8S)-tricyclo[5.2.1.02,6]decan-8-ol
    • 4,7-Methano-1H-inden-5-ol,octahydro-,(3aR,4R,5S,7R,7aR)-
    • (3aR,4R,5S,7R,7aR)-octahydro-1H-4,7-methanoinden-5-ol
    • AKOS037649748
    • MDL: MFCD19443193
    • Inchi: 1S/C10H16O/c11-10-5-6-4-9(10)8-3-1-2-7(6)8/h6-11H,1-5H2/t6-,7?,8-,9-,10+/m1/s1
    • InChI Key: FKZJBAXKHJIQDU-GMLTXFODSA-N
    • SMILES: O[C@H]1C[C@H]2C[C@@H]1[C@@H]1CCCC12

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 2.3

4,7-Methano-1H-inden-5-ol, octahydro-, (3aR,4R,5S,7R,7aR)- Pricemore >>

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